(4E)-4-[(4-ethoxyphenyl)methylidene]-5-(4-methoxyphenyl)-2-(4-nitrophenyl)pyrazol-3-one

• IUPAC Name: (4E)-4-[(4-ethoxyphenyl)methylidene]-5-(4-methoxyphenyl)-2-(4-nitrophenyl)pyrazol-3-one
• InChI: InChI=1S/C25H21N3O5/c1-3-33-22-12-4-17(5-13-22)16-23-24(18-6-14-21(32-2)15-7-18)26-27(25(23)29)19-8-10-20(11-9-19)28(30)31/h4-16H,3H2,1-2H3/b23-16+
• InChI Key: SYYJGKTUFWWKTG-XQNSMLJCSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=NN(C2=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=C(C=C4)OC
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/2\C(=NN(C2=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=C(C=C4)OC
• Molecular Formula: C25H21N3O5
• Molecular Weight: 443.5 g/mol

Description

(4E)-4-[(4-ethoxyphenyl)methylidene]-5-(4-methoxyphenyl)-2-(4-nitrophenyl)pyrazol-3-one is a complex organic compound with a unique structure that includes ethoxy, methoxy, and nitrophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-4-[(4-ethoxyphenyl)methylidene]-5-(4-methoxyphenyl)-2-(4-nitrophenyl)pyrazol-3-one typically involves multi-step organic reactions. The starting materials often include substituted benzaldehydes and hydrazine derivatives. The reaction conditions may involve:

Condensation reactions: Using aldehydes and hydrazines under acidic or basic conditions.

Cyclization: Formation of the pyrazolone ring through cyclization reactions.

Substitution reactions: Introducing ethoxy and methoxy groups via nucleophilic substitution.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. The use of catalysts and controlled reaction environments is crucial to achieve the desired product efficiently.

Chemical Reactions Analysis

Types of Reactions

(4E)-4-[(4-ethoxyphenyl)methylidene]-5-(4-methoxyphenyl)-2-(4-nitrophenyl)pyrazol-3-one undergoes various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form different oxidation states.

Reduction: The nitro group can be reduced to an amine group under specific conditions.

Substitution: The ethoxy and methoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Nucleophiles like sodium ethoxide or methoxide in the presence of a suitable solvent.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group yields an amine derivative, while oxidation can lead to various oxidized forms of the compound.

Scientific Research Applications

(4E)-4-[(4-ethoxyphenyl)methylidene]-5-(4-methoxyphenyl)-2-(4-nitrophenyl)pyrazol-3-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in drug development.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The mechanism of action of (4E)-4-[(4-ethoxyphenyl)methylidene]-5-(4-methoxyphenyl)-2-(4-nitrophenyl)pyrazol-3-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to enzymes or receptors: Modulating their activity.